2-[(3,5-Dimethyl-4-nitro-1H-pyrazol-1-YL)methyl]-N~8~,N~8~,9-trimethylthieno[3,2-E][1,2,4]triazolo[1,5-C]pyrimidine-8-carboxamide

• Molecular Formula: C17H18N8O3S
• Molecular Weight: 414.4 g/mol
• IUPAC Name: 4-[(3,5-dimethyl-4-nitropyrazol-1-yl)methyl]-N,N,12-trimethyl-10-thia-3,5,6,8-tetrazatricyclo[7.3.0.02,6]dodeca-1(9),2,4,7,11-pentaene-11-carboxamide
• InChI: InChI=1S/C17H18N8O3S/c1-8-12-15-19-11(6-23-10(3)13(25(27)28)9(2)20-23)21-24(15)7-18-16(12)29-14(8)17(26)22(4)5/h7H,6H2,1-5H3
• InChI Key: JRLJVZHLPXLFHK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C3=NC(=NN3C=N2)CN4C(=C(C(=N4)C)[N+](=O)[O-])C)C(=O)N(C)C

Description

2-[(3,5-Dimethyl-4-nitro-1H-pyrazol-1-YL)methyl]-N~8~,N~8~,9-trimethylthieno[3,2-E][1,2,4]triazolo[1,5-C]pyrimidine-8-carboxamide is a complex heterocyclic compound It features a unique combination of pyrazole, thieno, triazolo, and pyrimidine rings, making it a subject of interest in various fields of scientific research

Preparation Methods

The synthesis of 2-[(3,5-Dimethyl-4-nitro-1H-pyrazol-1-YL)methyl]-N~8~,N~8~,9-trimethylthieno[3,2-E][1,2,4]triazolo[1,5-C]pyrimidine-8-carboxamide involves several steps:

Formation of the Pyrazole Ring: The pyrazole ring can be synthesized by reacting 3,5-dimethyl-4-nitro-1H-pyrazole with appropriate reagents under controlled conditions.

Construction of the Thieno[3,2-E][1,2,4]triazolo[1,5-C]pyrimidine Core: This core structure can be built using a series of cyclization reactions involving thieno and triazolo intermediates.

Final Coupling: The final step involves coupling the pyrazole ring with the thieno[3,2-E][1,2,4]triazolo[1,5-C]pyrimidine core using suitable coupling agents and reaction conditions.

Chemical Reactions Analysis

2-[(3,5-Dimethyl-4-nitro-1H-pyrazol-1-YL)methyl]-N~8~,N~8~,9-trimethylthieno[3,2-E][1,2,4]triazolo[1,5-C]pyrimidine-8-carboxamide undergoes various chemical reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the pyrazole ring, using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be performed on the nitro group using reducing agents such as sodium borohydride or catalytic hydrogenation.

Substitution: The compound can participate in nucleophilic substitution reactions, especially at positions adjacent to the nitrogen atoms.

Scientific Research Applications

This compound has several scientific research applications:

Medicinal Chemistry: Due to its complex structure, it can be explored for potential therapeutic properties, including anti-inflammatory, antimicrobial, and anticancer activities.

Biological Studies: The compound can be used in biological assays to study its effects on various cellular pathways and molecular targets.

Industrial Applications: It can be utilized in the development of new materials with specific properties, such as high thermal stability and resistance to degradation.

Mechanism of Action

The mechanism of action of 2-[(3,5-Dimethyl-4-nitro-1H-pyrazol-1-YL)methyl]-N~8~,N~8~,9-trimethylthieno[3,2-E][1,2,4]triazolo[1,5-C]pyrimidine-8-carboxamide involves its interaction with specific molecular targets:

Molecular Targets: The compound may interact with enzymes or receptors involved in key biological pathways, such as kinases or G-protein coupled receptors.

Pathways: It may modulate signaling pathways related to inflammation, cell proliferation, or apoptosis, leading to its observed biological effects.

Comparison with Similar Compounds

When compared to similar compounds, 2-[(3,5-Dimethyl-4-nitro-1H-pyrazol-1-YL)methyl]-N~8~,N~8~,9-trimethylthieno[3,2-E][1,2,4]triazolo[1,5-C]pyrimidine-8-carboxamide stands out due to its unique combination of heterocyclic rings:

Similar Compounds: Compounds such as 3,5-dimethyl-1H-pyrazole, thieno[3,2-E][1,2,4]triazole, and pyrimidine derivatives share structural similarities.

Uniqueness: The presence of multiple fused rings and functional groups in this compound provides a distinct set of chemical and biological properties, making it a valuable candidate for further research.